Cas no 857943-19-2 (2-bromo-N-(4-sulfamoylphenyl)propanamide)

• Product Name: 2-bromo-N-(4-sulfamoylphenyl)propanamide
• CAS No: 857943-19-2
• MF: C₉H₁₁BrN₂O₃S
• MW: 307.164240121841
• MDL: MFCD15208880
• CID: 5094960
• Update Time: 2025-10-28

2-bromo-N-(4-sulfamoylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(4-sulfamoylphenyl)propanamide
• N-[4-(Aminosulfonyl)phenyl]-2-bromopropanamide
• starbld0039487

• MDL： MFCD15208880
• Inchi： 1S/C9H11BrN2O3S/c1-6(10)9(13)12-7-2-4-8(5-3-7)16(11,14)15/h2-6H,1H3,(H,12,13)(H2,11,14,15)
• InChI Key： XAJGWLORUHBFKM-UHFFFAOYSA-N
• SMILES： BrC(C)C(NC1C=CC(=CC=1)S(N)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 344
• XLogP3: 1.2
• Topological Polar Surface Area: 97.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-bromo-N-(4-sulfamoylphenyl)propanamide

Professional Introduction to Compound with CAS No. 857943-19-2 and Product Name: 2-bromo-N-(4-sulfamoylphenyl)propanamide

2-bromo-N-(4-sulfamoylphenyl)propanamide, identified by its CAS number 857943-19-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both bromine and sulfamoyl functional groups, which contribute to its unique chemical properties and potential biological activities. The structural motif of 2-bromo-N-(4-sulfamoylphenyl)propanamide consists of a brominated aromatic ring linked to a propanamide backbone, with the sulfamoyl group attached to the phenyl ring. Such structural features make it a valuable scaffold for designing novel therapeutic agents.

The bromo substituent on the aromatic ring enhances the electrophilicity of the molecule, making it a suitable candidate for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely employed in drug discovery to introduce diverse aryl or heteroaryl groups, thereby modulating the biological activity of the compound. Additionally, the sulfamoyl group is known for its ability to interact with biological targets such as enzymes and receptors, often leading to inhibitory effects. This property has been exploited in the development of sulfonamide-based drugs, which are among the most successful classes of therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-bromo-N-(4-sulfamoylphenyl)propanamide and its derivatives. The combination of the bromo and sulfamoyl functionalities provides a rich chemical space for structure-activity relationship (SAR) studies. Researchers have been particularly interested in its potential as an inhibitor of various kinases and other enzymes implicated in diseases such as cancer, inflammation, and infectious disorders. Preclinical studies have demonstrated that derivatives of this compound can exhibit potent inhibitory activity against targets like Janus kinases (JAKs) and tyrosine kinases (TyKs), which play crucial roles in signal transduction pathways.

One of the most compelling aspects of 2-bromo-N-(4-sulfamoylphenyl)propanamide is its versatility in medicinal chemistry. The presence of both reactive sites—the bromo atom and the sulfamoyl group—allows for facile modifications that can fine-tune its pharmacokinetic properties, including solubility, metabolic stability, and binding affinity. For instance, modifications at the aromatic ring or the propanamide moiety can alter the compound's selectivity profile, reducing off-target effects while maintaining high efficacy against the intended biological target. This flexibility is particularly valuable in drug development pipelines where optimizing lead compounds for clinical translation is critical.

The synthesis of 2-bromo-N-(4-sulfamoylphenyl)propanamide involves multi-step organic transformations that highlight its synthetic accessibility. The process typically begins with the bromination of a suitable precursor aromatic compound followed by sulfonation to introduce the sulfamoyl group. Subsequent amide bond formation completes the synthesis. Advances in synthetic methodologies have enabled more efficient and scalable production routes for this compound, making it more readily available for research purposes. Such improvements are essential for accelerating drug discovery efforts and bringing novel therapeutics to market faster.

From a computational chemistry perspective, 2-bromo-N-(4-sulfamoylphenyl)propanamide has been extensively studied using molecular modeling techniques to understand its interactions with biological targets. High-resolution crystal structures of protein-ligand complexes have provided insights into how this compound binds to enzymes like kinases at an atomic level. These structural insights have guided medicinal chemists in designing next-generation analogs with improved binding affinities and reduced toxicity profiles. Additionally, computational approaches such as virtual screening have been employed to identify new derivatives with enhanced pharmacological properties.

The role of 2-bromo-N-(4-sulfamoylphenyl)propanamide in addressing unmet medical needs cannot be overstated. Its unique structural features make it an attractive candidate for developing treatments against various diseases where kinase inhibition is relevant. For example, ongoing research suggests that derivatives of this compound may have applications in oncology, where targeted kinase inhibition can lead to more effective cancer therapies with fewer side effects compared to traditional chemotherapeutic agents. Furthermore, its potential use in managing inflammatory diseases has also been explored, highlighting its broad therapeutic applicability.

In conclusion,2-bromo-N-(4-sulfamoylphenyl)propanamide (CAS No. 857943-19-2) represents a promising chemical entity with significant potential in pharmaceutical research and development. Its structural features—particularly the presence of both bromine and sulfamoyl groups—endow it with unique chemical properties that make it valuable for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound and its derivatives,2-bromo-N-(4-sulfamoylphenyl)propanamide is poised to play an increasingly important role in advancing drug discovery efforts worldwide.